Cas no 1549114-96-6 (4-(1-methyl-1H-pyrazol-3-yl)butanal)

• Product Name: 4-(1-methyl-1H-pyrazol-3-yl)butanal
• CAS No: 1549114-96-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5792063
• PubChem ID: 82871923
• Update Time: 2025-06-12

4-(1-methyl-1H-pyrazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-3-yl)butanal
• EN300-1838605
• AKOS021190880
• 1549114-96-6

• Inchi： 1S/C8H12N2O/c1-10-6-5-8(9-10)4-2-3-7-11/h5-7H,2-4H2,1H3
• InChI Key： RFHQLIPWBZZZGJ-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CN(C)N=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(1-methyl-1H-pyrazol-3-yl)butanal

Professional Introduction to 4-(1-methyl-1H-pyrazol-3-yl)butanal (CAS No. 1549114-96-6)

4-(1-methyl-1H-pyrazol-3-yl)butanal, a compound with the chemical identifier CAS No. 1549114-96-6, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 1-methyl-1H-pyrazole moiety in its molecular structure suggests a high degree of versatility, making it a valuable scaffold for further chemical modifications and functionalization.

The 1-methyl-1H-pyrazole ring system is known for its stability and reactivity, which can be leveraged to design molecules with specific biological activities. In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The aldehyde functionality at the terminal position of the butyl chain provides an additional site for chemical manipulation, enabling the synthesis of more complex derivatives with tailored properties.

Recent studies have highlighted the importance of 4-(1-methyl-1H-pyrazol-3-yl)butanal in the development of drugs targeting neurological disorders. The pyrazole core has been shown to interact with a variety of biological targets, including enzymes and receptors involved in neurotransmitter pathways. This interaction potential makes it an attractive candidate for further investigation in the context of treating conditions such as epilepsy, depression, and cognitive impairments.

In addition to its neurological applications, 4-(1-methyl-1H-pyrazol-3-yl)butanal has shown promise in the field of anti-inflammatory research. The compound’s ability to modulate inflammatory pathways has been explored in preclinical studies, where it demonstrated significant reductions in pro-inflammatory cytokine production. This finding is particularly noteworthy given the increasing recognition of inflammation as a key factor in numerous chronic diseases.

The synthesis of 4-(1-methyl-1H-pyrazol-3-yl)butanal involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired aldehyde moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale investigations and clinical trials.

The pharmacokinetic properties of CAS No. 1549114-96-6 are another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic window and potential side effects. Preliminary data suggest that 4-(1-methyl-1H-pyrazol-3-yl)butanal exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate clearance rates.

In conclusion, 4-(1-methyl-1H-pyrazol-3-yl)butanal (CAS No. 1549114-96-6) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable compound for researchers exploring new treatments for neurological and inflammatory disorders. As our understanding of its pharmacological properties continues to grow, so too will its potential as a therapeutic agent.